Cas no 946216-92-8 (N-(2,4-dimethoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 946216-92-8
• MF: C₁₉H₁₉N₅O₄S₂
• MW: 445.51526093483
• CID: 5503952
• Update Time: 2025-05-26

N-(2,4-dimethoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• Acetamide, N-(2,4-dimethoxyphenyl)-2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-
• N-(2,4-dimethoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C19H19N5O4S2/c1-27-13-8-9-14(15(10-13)28-2)21-16(25)11-29-19-24-23-18(30-19)22-17(26)20-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,21,25)(H2,20,22,23,26)
• InChI Key： KTJYDLJECOBECZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1=NN=C(NC(NC2=CC=CC=C2)=O)S1

Additional information on N-(2,4-dimethoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

N-(2,4-Dimethoxyphenyl)-2-({5-(Phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound CAS No 946216-92-8, known as N-(2,4-dimethoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide, is a complex organic molecule with a diverse range of potential applications. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of N-(2,4-dimethoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide is characterized by the presence of a thiazole ring system and various substituents that contribute to its functional diversity. The thiazole ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms, which is known for its stability and reactivity in various chemical reactions. The substitution pattern on the thiazole ring plays a crucial role in determining the compound's pharmacological properties. Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with biological targets such as enzymes and receptors.

One of the key features of this compound is the presence of a sulfanyl group (-S-) attached to the thiazole ring. This group is known to enhance the molecule's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Additionally, the presence of methoxy groups on the phenyl ring introduces electron-donating effects, which can influence the compound's electronic properties and reactivity. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

The synthesis of CAS No 946216-92-8 involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The synthesis begins with the preparation of intermediate compounds that are subsequently subjected to coupling reactions to form the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such complex molecules. Researchers have also explored the use of microwave-assisted synthesis techniques to accelerate reaction times while maintaining high yields.

From a pharmacological perspective, N-(2,4-dimethoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, studies on its cytotoxicity against cancer cell lines have revealed selective toxicity towards malignant cells while sparing normal cells. These findings underscore its potential as a chemotherapeutic agent with reduced side effects compared to conventional treatments.

The compound's ability to modulate cellular signaling pathways has also been explored in recent research. For instance, studies have shown that it can interfere with the NF-kB pathway, which is implicated in various inflammatory diseases and cancer progression. Additionally, its effects on apoptosis induction in cancer cells have been investigated using advanced techniques such as flow cytometry and western blot analysis. These studies provide valuable insights into its mechanism of action at the molecular level.

In terms of therapeutic applications, CAS No 946216-92-8 holds promise for treating conditions such as chronic inflammation and cancer. Its unique combination of anti-inflammatory and anticancer properties makes it a versatile candidate for drug development. Moreover, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce systemic toxicity.

In conclusion, N-(2,4-dimethoxyphenyl)-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yli}sulfanyl)acetamide represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications. Its complex structure and diverse functional groups make it an ideal candidate for further exploration in drug discovery programs. As research continues to uncover new insights into its biological activity and mechanism of action, this compound is poised to play a pivotal role in addressing unmet medical needs.